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Compound of Interest

Compound Name: Ammonium thiocyanate

Cat. No.: B129041

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and
chemical characteristics of ammonium thiocyanate (NH4sSCN). The information is curated to
be a vital resource for professionals in research, scientific analysis, and drug development, with
a focus on data-driven insights and practical experimental methodologies.

Physical Characteristics

Ammonium thiocyanate is a colorless, hygroscopic crystalline solid.[1][2] It is odorless and
readily soluble in water. The dissolution in water is an endothermic process, meaning it absorbs
heat from its surroundings.[3][4]

Quantitative Physical Data

The key physical properties of ammonium thiocyanate are summarized in the table below for
easy reference and comparison.
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Property Value Citations
Molecular Formula NH4SCN [5]
Molecular Weight 76.12 g/mol [1][5]

Colorless, hygroscopic
Appearance ) i [1][6]
crystalline solid

Odor Odorless [2]

Density 1.305 g/cm3 [71[8]

Melting Point 149.5 °C (decomposes) [7119]
N ) Decomposes at approximately

Boiling Point [6]119]

170 °C
Refractive Index 1.685 [7][10]
pH (5% solution) 45-6.0 [11]

Solubility Profile

Ammonium thiocyanate exhibits high solubility in water and is also soluble in a range of
organic solvents. The solubility in water increases significantly with temperature.
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Solubility ( g/100

Solvent Temperature (°C) Citations
mL)

Water 128 0 [71[9]
Water 139 20 [7]

Water 162 60 [7]
Ethanol 68 25 [7]
Methanol 74 25 [7]
Acetone 22 25 [7]

Liquid Ammonia Very soluble - [9]
Acetonitrile 7.52 g/100g 18 [8]

Chemical Characteristics

Ammonium thiocyanate is a versatile inorganic compound with a rich and varied chemical
reactivity profile. It serves as a source of the thiocyanate anion (SCN~), a pseudohalide, which
imparts many of its characteristic reactions.

Key Chemical Reactions

Thermal Decomposition: Upon heating to around 170 °C, ammonium thiocyanate
decomposes.[6][9] When heated to 200 °C, the dry powder decomposes into ammonia,
hydrogen sulfide, and carbon disulfide, leaving a residue of guanidinium thiocyanate.[9][12]

Isomerization to Thiourea: When heated, ammonium thiocyanate undergoes a reversible
isomerization to form thiourea.[9][12] The equilibrium between the two compounds is
dependent on the temperature. At 150 °C, the equilibrium mixture contains 30.3% thiourea by
weight, while at 180 °C, it contains 25.3% thiourea.[9][12]

Reaction with Acids and Bases: As an ammonium salt, it is weakly acidic and will react with
strong bases to release ammonia gas. For instance, it reacts with sodium hydroxide to form
sodium thiocyanate, ammonia, and water.[9][12] Reaction with strong acids like sulfuric acid

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.orgchemboulder.com/Technique/Procedures/IR/IRsolid.shtml
https://www.scribd.com/document/431345647/IRLAB
https://www.orgchemboulder.com/Technique/Procedures/IR/IRsolid.shtml
https://www.orgchemboulder.com/Technique/Procedures/IR/IRsolid.shtml
https://www.orgchemboulder.com/Technique/Procedures/IR/IRsolid.shtml
https://www.orgchemboulder.com/Technique/Procedures/IR/IRsolid.shtml
https://www.orgchemboulder.com/Technique/Procedures/IR/IRsolid.shtml
https://www.scribd.com/document/431345647/IRLAB
https://www.vedantu.com/question-answer/happens-when-ammonium-thiocyanate-is-added-to-class-11-chemistry-cbse-60d48d12993a2c20d540be6e
https://www.benchchem.com/product/b129041?utm_src=pdf-body
https://www.benchchem.com/product/b129041?utm_src=pdf-body
https://www.researchgate.net/publication/305415701_Study_on_mechanism_of_isomerization_between_ammonium_thiocyanate_and_thiourea
https://www.scribd.com/document/431345647/IRLAB
https://www.scribd.com/document/431345647/IRLAB
https://en.wikipedia.org/wiki/Ammonium_thiocyanate
https://www.benchchem.com/product/b129041?utm_src=pdf-body
https://www.scribd.com/document/431345647/IRLAB
https://en.wikipedia.org/wiki/Ammonium_thiocyanate
https://www.scribd.com/document/431345647/IRLAB
https://en.wikipedia.org/wiki/Ammonium_thiocyanate
https://www.scribd.com/document/431345647/IRLAB
https://en.wikipedia.org/wiki/Ammonium_thiocyanate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

can lead to the formation of various products depending on the conditions, including
persulfocyanic acid.[13]

Reaction with Oxidizing Agents: Ammonium thiocyanate can react violently or explosively
with strong oxidizing agents such as chlorates, nitrates, and peroxides.[1] Nitric acid can cause
a violent oxidation reaction.[1]

Complex Formation with Metal lons: The thiocyanate anion readily forms complexes with many
transition metal ions.[14] A classic example is the reaction with ferric (Fe3*) ions, which
produces a deep blood-red solution containing the ferric thiocyanate complex.[8][9] This
reaction is highly sensitive and is often used as a qualitative test for the presence of ferric ions.

Spectroscopic Data

Wavenumber . -
Spectroscopy Assignment Citations
(cm™)
Infrared (IR) 3330, 3130 N-H stretching (NHa*)  [7]
C=N stretching
Infrared (IR) 2055 [7]
(SCN")
Infrared (IR) 745 C-S stretching (SCN-)  [7]
Infrared (IR) 1450, 1680 N-H bending (NHa™*) [7]

Symmetric C=N
Raman 2060 ) [7]
stretching (SCN-)

Experimental Protocols

Detailed methodologies for the determination of key physical and chemical properties of
ammonium thiocyanate are provided below.

Determination of Melting Point (Capillary Method)

This protocol outlines the standard procedure for determining the melting point of a solid
organic compound using a capillary tube apparatus.

Materials:
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Ammonium thiocyanate, finely powdered

Capillary tubes (sealed at one end)

Melting point apparatus

Mortar and pestle
Procedure:

e Ensure the ammonium thiocyanate sample is completely dry and finely powdered using a
mortar and pestle.

o Pack the capillary tube with the powdered sample to a height of 2-3 mm by tapping the
sealed end on a hard surface.[5]

o Place the packed capillary tube into the heating block of the melting point apparatus.

o Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting
point of ammonium thiocyanate (~149 °C).

o Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

» Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

e Record the temperature at which the last solid crystal melts (the end of the melting range).

» The melting point is reported as the recorded range. For a pure substance, this range should
be narrow (0.5-1 °C).[3]

Determination of Aqueous Solubility (Isothermal
Method)

This protocol describes a method for determining the solubility of an inorganic salt in water at a
specific temperature.

Materials:
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Ammonium thiocyanate

Distilled water

Constant temperature water bath

Stirring apparatus (magnetic stirrer and stir bar)
Analytical balance

Filtration apparatus (e.g., syringe filter)
Evaporating dish

Oven

Procedure:

Prepare a series of saturated solutions by adding an excess amount of ammonium
thiocyanate to a known volume of distilled water in several flasks.

Place the flasks in a constant temperature water bath and stir the solutions vigorously for a
sufficient time (e.g., 24 hours) to ensure equilibrium is reached.

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a known volume of the clear supernatant liquid using a pre-warmed
syringe and filter it to remove any suspended solid particles.

Weigh an empty, dry evaporating dish.

Transfer the filtered solution to the weighed evaporating dish and reweigh to determine the
mass of the solution.

Carefully evaporate the water from the solution by heating it in an oven at a temperature
below the decomposition temperature of ammonium thiocyanate (e.g., 100-110 °C) until a
constant weight is achieved.
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» Reweigh the evaporating dish containing the dry salt residue.

e The mass of the dissolved salt is the difference between the final and initial weights of the
evaporating dish.

e The mass of the water is the difference between the mass of the solution and the mass of
the dissolved salt.

Calculate the solubility in grams of salt per 100 g of water.

Infrared (IR) Spectroscopy of a Solid Sample (Thin Film
Method)

This protocol details the preparation of a solid sample for analysis by infrared spectroscopy.

Materials:

Ammonium thiocyanate

A volatile solvent in which the compound is soluble (e.g., acetone or methanol)

Salt plates (e.g., NaCl or KBr)

FTIR spectrometer

Pipette or dropper

Procedure:

Dissolve a small amount (a few milligrams) of ammonium thiocyanate in a minimal amount
of a volatile solvent.

» Place a few drops of the resulting solution onto the surface of a clean, dry salt plate.[7]

» Allow the solvent to evaporate completely, leaving a thin, even film of the solid sample on the
plate.[7] A gentle stream of dry air or nitrogen can be used to speed up this process.

e Place the salt plate in the sample holder of the FTIR spectrometer.
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¢ Acquire the infrared spectrum according to the instrument's operating instructions.

« If the absorption bands are too weak, add more solution to the plate and re-evaporate. If the
bands are too strong, prepare a more dilute solution or a thinner film.

Visualizations

The following diagrams, generated using Graphviz, illustrate key chemical transformations and
an experimental workflow related to ammonium thiocyanate.
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Caption: Synthesis of Ammonium Thiocyanate.
Caption: Thermal Decomposition of NHaSCN.
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Caption: Isomerization of NHaSCN to Thiourea.
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Caption: Complex formation with Ferric lons.
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Caption: Workflow for Melting Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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